Cas no 121428-72-6 (Butanoic acid,2-[(1-oxohexyl)amino]-)

• Product Name: Butanoic acid,2-[(1-oxohexyl)amino]-
• CAS No: 121428-72-6
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 133316
• PubChem ID: 2828504
• Update Time: 2025-04-19

Butanoic acid,2-[(1-oxohexyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-[(1-oxohexyl)amino]-
• 2-(Hexanoylamino)butanoic acid
• Butanoic acid, 2-[(1-oxohexyl)amino]-
• AKOS009109147
• 2-Hexanamidobutanoic acid
• CBDivE_005607
• 121428-72-6
• SCHEMBL9828089

• Inchi： 1S/C10H19NO3/c1-3-5-6-7-9(12)11-8(4-2)10(13)14/h8H,3-7H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： KMYCWXDNJSZPOM-UHFFFAOYSA-N
• SMILES： O=C(CCCCC)NC(C(=O)O)CC

Computed Properties

• Exact Mass: 201.136
• Monoisotopic Mass: 201.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.4Ų